Cas no 898372-95-7 (3-(2-chloropropanamido)-1-benzofuran-2-carboxamide)

• Product Name: 3-(2-chloropropanamido)-1-benzofuran-2-carboxamide
• CAS No: 898372-95-7
• MF: C₁₂H₁₁ClN₂O₃
• MW: 266.680341959
• CID: 5480206
• Update Time: 2025-05-26

3-(2-chloropropanamido)-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Benzofurancarboxamide, 3-[(2-chloro-1-oxopropyl)amino]-
• 3-(2-chloropropanamido)-1-benzofuran-2-carboxamide

• Inchi： 1S/C12H11ClN2O3/c1-6(13)12(17)15-9-7-4-2-3-5-8(7)18-10(9)11(14)16/h2-6H,1H3,(H2,14,16)(H,15,17)
• InChI Key： DUSXAXPGLVUUCI-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2C(NC(=O)C(Cl)C)=C1C(N)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 3-(2-chloropropanamido)-1-benzofuran-2-carboxamide

Comprehensive Overview of 3-(2-chloropropanamido)-1-benzofuran-2-carboxamide (CAS No. 898372-95-7)

3-(2-chloropropanamido)-1-benzofuran-2-carboxamide (CAS No. 898372-95-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique benzofuran core and chloropropanamido side chain, exhibits potential applications in drug discovery and material science. Its molecular structure combines a benzofuran-2-carboxamide backbone with a 2-chloropropanamido substituent, making it a versatile intermediate for synthesizing biologically active molecules.

Recent trends in scientific literature highlight the growing interest in benzofuran derivatives, particularly due to their pharmacological properties. Researchers are exploring 3-(2-chloropropanamido)-1-benzofuran-2-carboxamide as a precursor for developing novel therapeutics targeting inflammation, microbial infections, and metabolic disorders. The compound's chloro-substituted amide moiety enhances its reactivity, enabling selective modifications for tailored applications. This aligns with the increasing demand for structure-activity relationship (SAR) studies in medicinal chemistry.

From an industrial perspective, CAS No. 898372-95-7 is often discussed in the context of high-value chemical intermediates. Its synthesis involves multi-step organic reactions, including amidation and halogenation, which are critical for achieving high purity and yield. Manufacturers and suppliers emphasize the importance of process optimization to meet the stringent requirements of pharmaceutical-grade production. Additionally, the compound's stability under various storage conditions makes it a reliable candidate for long-term research projects.

Environmental and safety considerations are also pivotal when handling 3-(2-chloropropanamido)-1-benzofuran-2-carboxamide. While not classified as hazardous, proper laboratory practices such as using personal protective equipment (PPE) and ensuring adequate ventilation are recommended. Regulatory compliance, including REACH and GMP guidelines, further underscores the need for meticulous documentation and quality control during its production and distribution.

In the realm of academic research, this compound is frequently cited in studies investigating heterocyclic chemistry and bioactive molecule design. Its benzofuran scaffold is particularly noteworthy for mimicking natural product frameworks, which are often associated with low toxicity and high efficacy. As such, 898372-95-7 serves as a valuable tool for chemists aiming to explore new drug-like properties or optimize existing lead compounds.

The commercial availability of 3-(2-chloropropanamido)-1-benzofuran-2-carboxamide has expanded its accessibility to researchers worldwide. Online databases and chemical marketplaces frequently list it under keywords like "benzofuran carboxamide derivatives" or "chloroamide intermediates," reflecting its niche yet growing demand. For those seeking detailed spectroscopic data or synthetic protocols, peer-reviewed journals and patent filings remain indispensable resources.

Looking ahead, the potential of CAS No. 898372-95-7 lies in its adaptability to emerging technologies such as AI-driven drug discovery and green chemistry. Computational models can leverage its structural features to predict novel applications, while sustainable synthesis methods may reduce its environmental footprint. These advancements align with global efforts to promote eco-friendly chemical production without compromising performance.

In summary, 3-(2-chloropropanamido)-1-benzofuran-2-carboxamide represents a compelling case study in the intersection of organic synthesis and applied research. Its multifaceted utility, coupled with rigorous scientific validation, positions it as a compound of enduring relevance in both academic and industrial settings.